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Abstract

This technical guide provides an in-depth overview of 2-Methyl-4-heptanone (CAS 626-33-5),
a ketone with diverse applications. The document details its chemical and physical properties,
spectroscopic data, synthesis protocols, and safety information. Particular emphasis is placed
on providing structured data and detailed experimental procedures to support research and
development activities.

Chemical and Physical Properties

2-Methyl-4-heptanone, also known as isobutyl propyl ketone, is a flammable liquid.[1][2] It is
characterized by the molecular formula C8H160 and a molecular weight of 128.21 g/mol .[1]
This compound belongs to the class of organic compounds known as ketones, where a
carbonyl group is bonded to two carbon atoms.[3]

Table 1: Physical and Chemical Properties of 2-Methyl-4-heptanone
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Property Value Reference
Molecular Formula C8H160 [1]
Molecular Weight 128.21 g/mol [1]
CAS Number 626-33-5 [1]
IUPAC Name 2-methylheptan-4-one [1]

Isobutyl propy! ketone, 2-
Synonyms [1114]
Methylheptan-4-one

Physical State Liquid [2]
Boiling Point 155 °C [11[3]
Flash Point 44 °C [2]
Density 0.81 g/cm?3 [2]

__ 1371 mg/L @ 25 °C
Water Solubility (estimated) [31[5]
estimate

LogP 2.350 (estimated) [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Methyl-4-
heptanone.

Table 2: Spectroscopic Data for 2-Methyl-4-heptanone
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Spectroscopy Type Key Peaks/Signals Reference

0 0.9 (m, 9 H); 1.55 (m, 2 H);
21(m,1H);225(d,2H,J11 [6]
Hz); 2.35(t, 2 H, J 1.5 Hz2)

1H NMR (300 MHz, CDCls,
TMS)

5 13.58(q); 17.03(t); 22.41(q, 2
13C NMR (75 MHz, CDCls) CHs); 24.41(d); 45.07(t); 6]
51.67(t); 210.88(s)

IR (neat) 2950(s). 17}0<s), 1470(m), o
1375(s) cm~1

m/z: 86.0 (99.99%), 57.0
Mass Spectrometry (EI) (66.28%), 142.0 (21.18%), [1]
58.0 (18.48%), 127.0 (6.88%)

Synthesis of 2-Methyl-4-heptanone

The synthesis of 2-Methyl-4-heptanone can be achieved through a two-step process involving
a Grignard reaction followed by oxidation.[6][7] This method is noted for its simplicity and high
yield.[6][7]

Experimental Protocol:
Step 1: Grignard Synthesis of 2-Methyl-4-heptanol[6][7]

e Apparatus: A three-necked flask equipped with a dropping funnel, a reflux condenser, and a
nitrogen inlet is dried in an oven and assembled under a nitrogen atmosphere.

¢ Reagents:

o

Magnesium turnings

[¢]

A few crystals of iodine

[¢]

1-chloro-2-methylpropane (dried over NazSOa)

[e]

Dry ether (distilled from P20s)
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o

Butanal (fractionally distilled, collecting the fraction boiling at 75-76 °C)

e Procedure:

[e]

Place activated magnesium and a few iodine crystals in the flask.
Sublime the iodine onto the magnesium turnings using a heating gun.

Prepare a solution of 1-chloro-2-methylpropane in dry ether and add it to the dropping
funnel.

Add the 1-chloro-2-methylpropane solution dropwise to the magnesium at a rate that
maintains a gentle reflux. The start of the reaction is indicated by a light effervescence.

After the Grignard reagent is formed, a solution of butanal in dry ether is added dropwise
while maintaining the reaction temperature at 15-25 °C.

The reaction mixture is then hydrolyzed with a saturated aqueous solution of ammonium
chloride.

The ether layer is separated, washed with water, and dried over anhydrous sodium
sulfate.

The ether is removed by distillation, and the resulting 2-methyl-4-heptanol is purified by
distillation.

Step 2: Oxidation of 2-Methyl-4-heptanol to 2-Methyl-4-heptanone[6][7]

e Reagents:

o

[e]

o

2-Methyl-4-heptanol
Sodium hypochlorite solution (commercial grade, concentration determined by titration)

Alternatively, a solution of sodium dichromate in dilute sulfuric acid can be used.

e Procedure (using Sodium Hypochlorite):
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o The 2-methyl-4-heptanol is oxidized using a commercially available sodium hypochlorite
solution. This method is known for its high yield.

e Procedure (using Sodium Dichromate):

[¢]

Add the 2-methyl-4-heptanol dropwise to a solution of sodium dichromate and dilute
sulfuric acid.

[¢]

Stir the mixture at room temperature for 1.5 hours.

[e]

Work up the reaction by adding ether and washing the ethereal solution with 1 N aqueous
NaOH.

[e]

The final product, 2-methyl-4-heptanone, is isolated and purified.

Click to download full resolution via product page
Caption: Synthesis workflow for 2-Methyl-4-heptanone.
Applications
2-Methyl-4-heptanone has several industrial and natural applications:

« Industrial Solvent: It is primarily used as a solvent in various industrial applications due to its
effective dissolving properties. It is commonly employed in the production of paints, coatings,
and varnishes.[8]
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o Chemical Intermediate: It serves as an intermediate in the synthesis of other chemicals,
particularly in the pharmaceutical and agrochemical industries.[8]

o Flavor and Fragrance: It is used in flavor and fragrance formulations to create specific
aromatic profiles.[8]

e Pheromone: It is an alarm pheromone for two ant species, Tapinoma nigerimum and
Tapinoma simrothi.[7][9]

Safety and Handling

2-Methyl-4-heptanone is a flammable liquid and vapor.[2]

Table 3: GHS Hazard Information
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Pictogram Signal Word

Hazard Statement

Precautionary
Statements

walt text Warning

H226: Flammable

liquid and vapor

P210: Keep away
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking. P233: Keep
container tightly
closed. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P303+P361+P353: IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin
with water/shower.
P370+P378: In case
of fire: Use dry sand,
dry chemical or
alcohol-resistant foam
to extinguish.
P403+P235: Store in
a well-ventilated

place. Keep cool.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[10]

» Skin Protection: Wear protective gloves and clothing.[10]
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o Respiratory Protection: Use a respirator if exposure limits are exceeded or irritation is
experienced.[10]

Handling and Storage:

Keep away from heat, sparks, and open flames.[2]

Keep the container tightly closed and store in a cool, well-ventilated place.[2]

Ground and bond container and receiving equipment.[10]

Use explosion-proof electrical/ventilating/lighting equipment.[10]

Toxicological and Ecotoxicological Information

Currently, there is limited data available on the toxicological and ecotoxicological effects of 2-
Methyl-4-heptanone.[10][11] Further research is needed to fully assess its impact on human
health and the environment.

Conclusion

This technical guide has summarized the key information regarding 2-Methyl-4-heptanone
(CAS 626-33-5). The provided data on its properties, synthesis, and safety is intended to be a
valuable resource for researchers and professionals in relevant fields. The detailed
experimental protocol for its synthesis offers a practical guide for laboratory applications. As
with any chemical, proper safety precautions should always be observed during handling and
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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